Cas no 1286703-76-1 (6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product Name: 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 1286703-76-1
• MF: C₁₁H₁₄N₂O₂S₃
• MW: 302.436058521271
• CID: 5977198
• PubChem ID: 52992044
• Update Time: 2025-06-09

6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine
• 2(3H)-Benzothiazolimine, 6-(methylsulfonyl)-3-[2-(methylthio)ethyl]-
• 6-(methylsulfonyl)-3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-imine
• F2145-0496
• 3-(2-methylsulfanylethyl)-6-methylsulfonyl-1,3-benzothiazol-2-imine
• 1286703-76-1
• 6-methanesulfonyl-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazol-2-imine
• AKOS024627526

• Inchi： 1S/C11H14N2O2S3/c1-16-6-5-13-9-4-3-8(18(2,14)15)7-10(9)17-11(13)12/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： XYWJEWPYHVSPCQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(=N)N2CCSC)(=O)=O

Computed Properties

• Exact Mass: 302.02174121g/mol
• Monoisotopic Mass: 302.02174121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 522.9±60.0 °C(Predicted)
• pka: 1.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine

Introduction to 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 1286703-76-1)

6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine, identified by its CAS number 1286703-76-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the methanesulfonyl moiety and the methylsulfanyl side chain contributes to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is a privileged structure in drug discovery, exhibiting diverse pharmacological effects including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine enhances its interaction with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately.

In the context of modern drug development, the synthesis and characterization of 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine have been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, sulfonylation, and cyclization processes. These steps are carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm the structural integrity of the compound.

One of the most intriguing aspects of 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have demonstrated that derivatives of benzothiazole exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. The methanesulfonyl group in this compound is particularly noteworthy for its ability to enhance binding interactions with target proteins, thereby increasing its pharmacological efficacy.

Furthermore, the methylsulfanyl side chain contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. By improving solubility, this moiety ensures better absorption and distribution within the body, leading to more effective therapeutic outcomes. Researchers are also exploring the potential synergistic effects of combining 6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine with other bioactive molecules to develop combination therapies that target multiple pathways simultaneously.

The benzothiazole core structure is known for its stability under various physiological conditions, making it an ideal candidate for long-term therapeutic use. Additionally, the compound's ability to cross cell membranes suggests its potential application in treating diseases that involve intracellular targets. Recent studies have highlighted the role of benzothiazole derivatives in overcoming multidrug resistance in cancer cells by inhibiting efflux pumps that typically expel chemotherapeutic agents from tumor cells.

In conclusion,6-methanesulfonyl-3-2-(methylsulfanyl)ethyl-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 1286703-76-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating inflammation-related disorders and cancer make it a valuable compound for further clinical investigation. As research continues to uncover new therapeutic targets and mechanisms,6-methanesulfonyl-3-(methylsulfanyl)ethyl]-] 23-dihydro -13 -benzotriazole -] 22 -imine may play a crucial role in developing next-generation drugs that address unmet medical needs.